Cas no 27267-70-5 (β-Rubromycin)

β-Rubromycin is a naturally occurring quinone antibiotic derived from Streptomyces species, known for its distinctive red pigment and potent biological activity. It exhibits strong inhibitory effects against Gram-positive bacteria and certain viruses, making it valuable in antimicrobial research. The compound's unique structure, featuring a naphthoquinone core with fused aromatic rings, contributes to its ability to intercalate DNA and inhibit reverse transcriptase, highlighting its potential in virology and oncology studies. β-Rubromycin's redox-active properties also make it a candidate for investigating oxidative stress mechanisms. Its specificity and stability under controlled conditions render it a reliable tool for biochemical and pharmacological applications.
β-Rubromycin structure
β-Rubromycin structure
Product Name:β-Rubromycin
CAS No:27267-70-5
MF:C27H20O12
MW:536.440508842468
MDL:MFCD03095570
CID:283463
PubChem ID:5464074
Update Time:2025-11-02

β-Rubromycin Chemical and Physical Properties

Names and Identifiers

    • Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-,methyl ester, (2S)-
    • beta-Rubromycin
    • methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate
    • Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9...
    • Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5'
    • (2S)-4,4',9,9'-Tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylic acid methyl ester
    • β-Rubromycin
    • HB3798
    • 27267-70-5
    • CHEBI:220591
    • CHEMBL2170857
    • ??-Rubromycin
    • CS-0085691
    • Spiro(benzo(1,2-b:5,4-c')dipyran-2(3H),2'(3'H)-naphtho(1,2-b)furan)-7-carboxylic acid, 4,4',5',9-tetrahydro-6',10-dihydroxy-7',9'-dimethoxy-4',5',9-trioxo-, methyl ester
    • DTXSID30181715
    • methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-spiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f]benzofuran]-7-carboxylate
    • BDBM50396098
    • HY-122482
    • Methyl-8,10'-dihydroxy-5,7-dimethoxy-4,9,9'-trioxo-4,4',9,9'-tetrahydro-3H,3'H-spirofuran-2,2'-pyranochromene]-7'-carboxylate
    • methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[][1]benzouran]-7-carboxylate
    • methyl (2S)-8', 10-dihydroxy-5', 7'-dimethoxy-4', 9, 9'-trioxospiro[3, 4-dihydropyrano[4, 3-g]chromene-2, 2'-3H-benzo[f][1]benzofuran]-7-carboxylate
    • AKOS040754624
    • Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylic acid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-, methyl ester, (2S)-
    • methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro(3,4-dihydropyrano(4,3-g)chromene-2,2'-3H-benzo(f)(1)benzofuran)-7-carboxylate
    • DA-79197
    • DTXCID70104206
    • MDL: MFCD03095570
    • Inchi: 1S/C27H20O12/c1-34-13-8-14(35-2)20(29)18-17(13)19(28)12-9-27(39-24(12)22(18)31)5-4-10-6-11-7-15(25(32)36-3)37-26(33)16(11)21(30)23(10)38-27/h6-8,29-30H,4-5,9H2,1-3H3/t27-/m0/s1
    • InChI Key: FXCBZGHGMRSWJD-MHZLTWQESA-N
    • SMILES: O1C2C(C3C(=C(C=C(C=3C(C=2C[C@@]21CCC1C=C3C=C(C(=O)OC)OC(C3=C(C=1O2)O)=O)=O)OC)OC)O)=O

Computed Properties

  • Exact Mass: 536.0954
  • Monoisotopic Mass: 536.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 4
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 874.8°Cat760mmHg
  • Flash Point: 298.9°C
  • Refractive Index: 1.715
  • Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
  • PSA: 164.12
  • LogP: 2.78290

β-Rubromycin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
R275212-5mg
β-Rubromycin
27267-70-5 ≥98%
5mg
¥2781.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
R275212-1mg
β-Rubromycin
27267-70-5 ≥98%
1mg
¥748.90 2023-09-01
TRC
R639205-1mg
β-Rubromycin
27267-70-5
1mg
$190.00 2023-05-17
TRC
R639205-2.5mg
β-Rubromycin
27267-70-5
2.5mg
$374.00 2023-05-17
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci75450-100ug
β-Rubromycin
27267-70-5 98%
100ug
¥1368.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-204636-1 mg
beta-Rubromycin,
27267-70-5
1mg
¥1,331.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-204636A-5 mg
beta-Rubromycin,
27267-70-5
5mg
¥5,355.00 2023-07-11
LKT Labs
R8207-1 mg
β-Rubromycin
27267-70-5 ≥98%
1mg
$158.90 2023-07-11
LKT Labs
R8207-5 mg
β-Rubromycin
27267-70-5 ≥98%
5mg
$559.20 2023-07-11
Cooke Chemical
M7426158-1mg
β-Rubromycin
27267-70-5 ≥98%
1mg
RMB 1736.00 2025-02-21

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